Cas no 1021041-53-1 (2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide)

• Product Name: 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide
• CAS No: 1021041-53-1
• MF: C₁₈H₂₁FN₂O₄S
• MW: 380.433747053146
• CID: 5943018
• PubChem ID: 44015630
• Update Time: 2025-05-20

2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide
• 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(furan-2-ylmethyl)acetamide
• 2-Piperidineacetamide, 1-[(4-fluorophenyl)sulfonyl]-N-(2-furanylmethyl)-
• 1021041-53-1
• 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(furan-2-ylmethyl)acetamide
• AKOS024634235
• F2267-0718

• Inchi： 1S/C18H21FN2O4S/c19-14-6-8-17(9-7-14)26(23,24)21-10-2-1-4-15(21)12-18(22)20-13-16-5-3-11-25-16/h3,5-9,11,15H,1-2,4,10,12-13H2,(H,20,22)
• InChI Key： MAHRDROFBZKDFS-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCCC1CC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 380.121
• Monoisotopic Mass: 380.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• pka: 15.34±0.46(Predicted)

Additional information on 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide

Introduction to 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide (CAS No: 1021041-53-1)

The compound 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide, identified by the CAS number 1021041-53-1, is a complex organic molecule with significant potential in the field of chemical synthesis and drug development. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a 4-fluorobenzenesulfonyl group and an acetamide moiety linked to a furan derivative. The integration of these functional groups makes this compound a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The 4-fluorobenzenesulfonyl group in this compound is known to enhance the stability and bioavailability of the molecule, making it a valuable component in the design of new therapeutic agents. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to interact with target proteins, further enhancing its potential as a drug candidate.

The furan moiety attached to the acetamide group introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties. This structural feature has been shown to improve solubility and permeability, two critical factors in drug delivery systems. Recent research has also explored the use of furan-containing compounds in anti-inflammatory and antioxidant therapies, suggesting that this compound may have broader applications beyond its initial design.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, allowing for further functionalization and optimization. For instance, the sulfonyl group can be modified to introduce different substituents, potentially expanding its biological activity spectrum. Similarly, the piperidine ring can be altered to create analogs with enhanced selectivity or reduced toxicity, making this compound a versatile platform for drug discovery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies. Furthermore, recent advancements in catalytic methods have simplified the synthesis pathway, reducing production costs and increasing accessibility for academic and industrial research.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. However, ongoing research is focused on improving its environmental profile through green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis.

In conclusion, 2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]-N-[(furan-2-yl)methyl]acetamide (CAS No: 1021041-53-1) represents a significant advancement in organic chemistry with promising applications in drug development and material science. Its unique structure, combined with recent research findings, positions it as a key player in the quest for novel therapeutic agents and functional materials.